The absolute stereochemistry of α-methylation in benzyl methyl sulphoxide

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29710000958

Abstract

Electrophilic substitution of benzyl methyl sulphoxide with methyl iodide has been shown to proceed with high stereoselectivity and with retention of the configuration (in tetrahydrofuran), in striking contrast to the partial deuteriation which appears to proceed with inversion.

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